Cas no 64920-29-2 (Ethyl 2-oxo-4-phenylbutyrate (>90%))

Ethyl 2-oxo-4-phenylbutyrate (>90%) structure
64920-29-2 structure
Product Name:Ethyl 2-oxo-4-phenylbutyrate (>90%)
CAS No:64920-29-2
Molecular Formula:C12H14O3
Molecular Weight:206.2378
MDL:MFCD00037533
CID:58246
PubChem ID:562087

Ethyl 2-oxo-4-phenylbutyrate (>90%) Properties

Names and Identifiers

    • Ethyl 2-oxo-4-phenylbutanoate
    • 2-OXO-4-PHENYLBUTANOIC ACID ETHYL ESTER
    • 2-OXO-4-PHENYLBUTYRIC ACID ETHYL ESTER
    • 4-PHENYL-2-OXOBUTYRIC ACID ETHYL ESTER
    • BENZYLPYRUVIC ACID ETHYL ESTER
    • KETO ESTER
    • ETHYL BENZYLPYRUVATE
    • ETHYL-2 OXO-4 PHENYL BUTANOATE
    • Ethyl 2-oxo-4-phenylbutyrate
    • 2-oxo-4-phenyl-butyric acid ethyl ester
    • 2-oxo-4-phenylhexanoate
    • Ethy 2-oxo-4-phenylbutyrate
    • ethyl 2-keto-4-phenylbutyrate
    • ethyl 2-oxo-4-phenyl-butyrate
    • Ethyl 4-phenyl-2-oxobutanoate
    • ETHYL-2-OXO-4-PHENYLBUTRATE
    • Ethyl 3-benzylpyruvate
    • Ethyl 4-phenyl-2-ketobutyrate
    • Ethyl 4-phenyl-2-oxobutyrate
    • Ethyl 2-Oxo-Phenylbutrate (Eopb)
    • 2-Oxo-4-phenylbutanoicacid ethyl ester
    • 4-Phenyl-2-oxobutyricacid ethyl ester
    • Ethyl4-phenyl-2-oxobutanoate
    • ETHYL-2-OXO-4-PHENYLBUTYRATE
    • 2-oxo-4-phenyl butyric acid ethyl ester
    • 5YNU9LPT51
    • ethyl 2-oxo-4-phenyl-butanoate
    • STPXIOGYOLJXMZ-UHFFFAOYSA-N
    • Ethyl2-oxo-4-phenylbutyrate
    • PubChem18829
    • Benzenebutanoic acid, .alpha.-oxo-, ethyl ester
    • Ethyl 2-oxo-4-phenylbutyrate, 97%
    • AMY11114
    • DTXCID2031582
    • Tox21_113802
    • E0687
    • SR-01000944770
    • InChI=1/C12H14O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
    • FT-0640980
    • EINECS 265-276-9
    • SB67345
    • A-Keto-phenylbutyric acid, ethyl ester
    • 2-keto-4-phenylbutyric acid ethyl ester
    • CAS-64920-29-2
    • EN300-21226
    • STPXIOGYOLJXMZ-UHFFFAOYSA-
    • NS00035760
    • NCGC00253678-01
    • Ethyl2-oxo-4-phenylbutanoate
    • SY013535
    • 64920-29-2
    • SR-01000944770-1
    • CHEMBL3183364
    • ETHYL PHENETHYLOXALATE
    • Ethyl 2-oxo-4-phenylbutyrate (>90%)
    • Q27263064
    • Q-201080
    • Z104494692
    • FT-0668355
    • Ethyl 2-oxo-4-phenylbutyrate (93per cent)
    • SCHEMBL304796
    • 2-Oxo-4-phenylbutyric acid, ethyl ether
    • AC8658
    • AC-5142
    • A8839
    • UNII-5YNU9LPT51
    • Ethyl 2-oxo-4-phenylbutyrate, purum, >=97.0% (GC)
    • AKOS000121618
    • AS-14138
    • 2-oxo-4-phenylbutyric acid, ethyl ester
    • Ethyl 2-oxo-4-phenylbutanoate #
    • DTXSID1057793
    • MFCD00037533
    • ethyl-4-phenyl-2-oxobutyrate
    • DB-054748
    • MDL: MFCD00037533
    • InChIKey: STPXIOGYOLJXMZ-UHFFFAOYSA-N
    • Inchi: 1S/C12H14O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
    • SMILES: O(C([H])([H])C([H])([H])[H])C(C(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O
    • BRN: 2725083

Computed Properties

  • Exact Mass: 206.09400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 206.094
  • Heavy Atom Count: 15
  • Complexity: 217
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.3
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • LogP: 1.75140
  • PSA: 43.37000
  • Refractive Index: n20/D 1.504(lit.)
  • Boiling Point: 136°C/2mmHg(lit.)
  • Melting Point: No data available
  • Flash Point: Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Color/Form: Yellow liquid.
  • Solubility: Not determined.
  • Density: 1.091 g/mL at 25 °C(lit.)

Ethyl 2-oxo-4-phenylbutyrate (>90%) Security Information

Ethyl 2-oxo-4-phenylbutyrate (>90%) Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 2-oxo-4-phenylbutyrate (>90%) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003QLV-1g
Ethyl 2-oxo-4-phenylbutanoate
64920-29-2 95%
1g
$11.00 2025-02-20
A2B Chem LLC
AB73651-1g
Ethyl 2-oxo-4-phenylbutyrate
64920-29-2 95%
1g
$12.00 2024-04-19
Aaron
AR003QU7-1g
Ethyl 2-oxo-4-phenylbutanoate
64920-29-2 80%
1g
$5.00 2025-01-22
abcr
AB126299-1g
Ethyl 2-oxo-4-phenylbutyrate, 90%; .
64920-29-2 90%
1g
€61.50
Alichem
A019108836-100g
Ethyl 2-oxo-4-phenylbutanoate
64920-29-2 97%
100g
181.80 USD
Ambeed
A292773-5g
Ethyl 2-oxo-4-phenylbutanoate
64920-29-2 92%
5g
$24.0 2025-02-20
Chemenu
CM254325-100g
Ethyl 2-oxo-4-phenylbutanoate
64920-29-2 95+%
100g
$184
Enamine
EN300-21226-0.05g
ethyl 2-oxo-4-phenylbutanoate
64920-29-2 95%
0.05g
$19.0 2023-09-16
eNovation Chemicals LLC
K88846-100g
Ethy2-oxo-4-phenylbutyrate
64920-29-2 97%
100g
$521 2022-05-19
TRC
E925385-10g
Ethyl 2-oxo-4-phenylbutyrate (>90%)
64920-29-2
10g
$ 92.00 2023-09-07

Ethyl 2-oxo-4-phenylbutyrate (>90%) Suppliers

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
Audited Supplier Audited Supplier
(CAS:64920-29-2)
MR./MRS.:MO HANG QI
Phone:17002132182
Email:3146474380@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:64920-29-2)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:64920-29-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:64920-29-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

Ethyl 2-oxo-4-phenylbutyrate (>90%) Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:64920-29-2)Ethyl 2-oxo-4-phenylbutyrate (>90%)
A8839
Purity:99%
Quantity:100g
Price($):253.0